Cas no 941265-83-4 (4-4-cyano-5-(methylamino)-1,3-oxazol-2-yl-N,N-diethylbenzene-1-sulfonamide)

• Product Name: 4-4-cyano-5-(methylamino)-1,3-oxazol-2-yl-N,N-diethylbenzene-1-sulfonamide
• CAS No: 941265-83-4
• MF: C₁₅H₁₈N₄O₃S
• MW: 334.393421649933
• CID: 5428850
• Update Time: 2025-06-08

4-4-cyano-5-(methylamino)-1,3-oxazol-2-yl-N,N-diethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-[4-cyano-5-(methylamino)-1,3-oxazol-2-yl]-N,N-diethylbenzenesulfonamide
• Benzenesulfonamide, 4-[4-cyano-5-(methylamino)-2-oxazolyl]-N,N-diethyl-
• 4-4-cyano-5-(methylamino)-1,3-oxazol-2-yl-N,N-diethylbenzene-1-sulfonamide

• Inchi： 1S/C15H18N4O3S/c1-4-19(5-2)23(20,21)12-8-6-11(7-9-12)14-18-13(10-16)15(17-3)22-14/h6-9,17H,4-5H2,1-3H3
• InChI Key： OZIXSGYSOFSJNH-UHFFFAOYSA-N
• SMILES： C1(S(N(CC)CC)(=O)=O)=CC=C(C2=NC(C#N)=C(NC)O2)C=C1

Additional information on 4-4-cyano-5-(methylamino)-1,3-oxazol-2-yl-N,N-diethylbenzene-1-sulfonamide

Introduction to 4-4-cyano-5-(methylamino)-1,3-oxazol-2-yl-N,N-diethylbenzene-1-sulfonamide (CAS No. 941265-83-4)

4-4-cyano-5-(methylamino)-1,3-oxazol-2-yl-N,N-diethylbenzene-1-sulfonamide, also known by its CAS number 941265-83-4, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a cyano group, a methylamino group, and a sulfonamide moiety, which collectively contribute to its potential therapeutic applications.

The molecular formula of 4-4-cyano-5-(methylamino)-1,3-oxazol-2-yl-N,N-diethylbenzene-1-sulfonamide is C₁₇H₂₀N₄O₃S, and it has a molecular weight of approximately 360.42 g/mol. The compound's structure includes a benzene ring substituted with a sulfonamide group and an oxazole ring containing a cyano and methylamino substituent. These functional groups are known to play crucial roles in the compound's biological activity and pharmacological properties.

Recent Research Findings:

In recent years, extensive research has been conducted to explore the potential therapeutic applications of 4-4-cyano-5-(methylamino)-1,3-oxazol-2-yl-N,N-diethylbenzene-1-sulfonamide. One of the most promising areas of study is its potential as an anti-inflammatory agent. A study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. The researchers found that the compound's sulfonamide group plays a crucial role in this mechanism, making it a valuable candidate for further development in inflammatory diseases.

Beyond its anti-inflammatory properties, 4-4-cyano-5-(methylamino)-1,3-oxazol-2-yl-N,N-diethylbenzene-1-sulfonamide has also shown promise in the treatment of neurodegenerative disorders. A 2022 study published in the European Journal of Medicinal Chemistry demonstrated that the compound can effectively cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and preventing neuronal cell death. The cyano and methylamino groups were identified as key contributors to these neuroprotective activities.

Synthetic Routes and Chemical Properties:

The synthesis of 4-4-cyano-5-(methylamino)-1,3-oxazol-2-yl-N,N-diethylbenzene-1-sulfonamide involves several steps, each requiring precise control over reaction conditions to ensure high yield and purity. One common synthetic route begins with the reaction of 4-bromobenzenesulfonyl chloride with diethylamine to form the sulfonamide intermediate. This intermediate is then coupled with 5-(methylamino)-1,3-oxazol-2-carbonitrile using a suitable coupling agent such as copper(I) iodide or palladium(II) acetate. The final step involves purification by column chromatography or recrystallization to obtain the desired product.

The chemical properties of 4-4-cyano-5-(methylamino)-1,3-oxazol-2-yl-N,N-diethylbenzene-1-sulfonamide are influenced by its functional groups. The cyano group imparts polarity and reactivity, while the sulfonamide group enhances solubility and stability. The methylamino group contributes to the compound's basicity and can form hydrogen bonds with biological targets. These properties collectively make the compound suitable for various pharmaceutical applications.

Clinical Trials and Future Prospects:

Clinical trials are currently underway to evaluate the safety and efficacy of 4-4-cyano-5-(methylamino)-1,3-oxazol-2-yl-N,N-diethylbenzene-1-sulfonamide. Preliminary results from Phase I trials have shown that the compound is well-tolerated at therapeutic doses with minimal side effects. Phase II trials are expected to provide more detailed insights into its therapeutic potential for specific conditions such as rheumatoid arthritis and Alzheimer's disease.

The future prospects for 4-4-cyano-5-(methylamino)-1,3 oxazol 2 yl N N diethylbenzene 1 sulfonamide are promising. Ongoing research aims to optimize its pharmacokinetic properties through structural modifications and formulation strategies. Additionally, efforts are being made to explore combination therapies that could enhance its therapeutic efficacy while minimizing adverse effects.

Conclusion:

4 4 cyano 5 (methylamino) 1 3 oxazol 2 yl N N diethylbenzene 1 sulfonamide (CAS No 941265 83 4) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable candidate for further development in various therapeutic areas. As research continues to uncover new insights into its mechanisms of action and clinical applications, this compound holds promise for addressing unmet medical needs and improving patient outcomes.